Cas no 522615-29-8 (3-(2-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid)

• Product Name: 3-(2-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• CAS No: 522615-29-8
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD05995871
• CID: 1071057
• PubChem ID: 2962259
• Update Time: 2025-04-20

3-(2-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(2-chlorophenyl)-4,5-dihydro-5-Isoxazolecarboxylic acid
• 3-(2-Chloro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid
• AC1MGK44
• ALBB-009944
• CTK7J1327
• MolPort-000-894-283
• SBB011548
• CHEMBL1967226
• 3-(2-chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid(SALTDATA: FREE)
• CS-0313500
• LS-03356
• 3-(2-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylicacid
• 3-(2-chlorophenyl)-2-isoxazoline-5-carboxylic acid
• cid_2962259
• SCHEMBL10388432
• 5-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-4,5-dihydro-
• STK350927
• BDBM89494
• MLS-0466809.0001
• MFCD05995871
• AKOS016345053
• 3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• A913231
• AKOS000303102
• DTXSID30387992
• 522615-29-8

• MDL： MFCD05995871
• Inchi： 1S/C10H8ClNO3/c11-7-4-2-1-3-6(7)8-5-9(10(13)14)15-12-8/h1-4,9H,5H2,(H,13,14)
• InChI Key： XBABASIBBODKAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(C(=O)O)ON=1

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 398.8±52.0 °C at 760 mmHg
• Flash Point: 195.0±30.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes